Pyrazine-2-thio Carboxamide
Pyrazine-2-thio Carboxamide
Pyrazine-2-thio carboxamide is a synthetic intermediate useful for pharmaceutical synthesis. Like the related pyrazinamide, pyrazine-2-thio carboxamide has mycobacteriostatic and mycobacteriocidal activities in vitro, suggesting that it might be an effective antituberculosis drug.
Brand Name:
Vulcanchem
CAS No.:
4604-72-2
VCID:
VC0133990
InChI:
InChI=1S/C5H5N3S/c6-5(9)4-3-7-1-2-8-4/h1-3H,(H2,6,9)
SMILES:
C1=CN=C(C=N1)C(=S)N
Molecular Formula:
C5H5N3S
Molecular Weight:
139.18 g/mol
Pyrazine-2-thio Carboxamide
CAS No.: 4604-72-2
Reference Standards
VCID: VC0133990
Molecular Formula: C5H5N3S
Molecular Weight: 139.18 g/mol
| CAS No. | 4604-72-2 |
|---|---|
| Product Name | Pyrazine-2-thio Carboxamide |
| Molecular Formula | C5H5N3S |
| Molecular Weight | 139.18 g/mol |
| IUPAC Name | pyrazine-2-carbothioamide |
| Standard InChI | InChI=1S/C5H5N3S/c6-5(9)4-3-7-1-2-8-4/h1-3H,(H2,6,9) |
| Standard InChIKey | LIURPUMROGYCLW-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CN=C(C=N1)C(=N)S |
| SMILES | C1=CN=C(C=N1)C(=S)N |
| Canonical SMILES | C1=CN=C(C=N1)C(=S)N |
| Description | Pyrazine-2-thio carboxamide is a synthetic intermediate useful for pharmaceutical synthesis. Like the related pyrazinamide, pyrazine-2-thio carboxamide has mycobacteriostatic and mycobacteriocidal activities in vitro, suggesting that it might be an effective antituberculosis drug. |
| Synonyms | Pyrazine Carboxylic Acid Thioamide |
| Reference | 1.Mengden, T.,Uen, S., and Bramlage, P. Management of hypertension with fixed dose combinations of candesartan cilexetil and hydrochlorothiazide: Patient perspectives and clinical utility. Vascular Health and Risk Management 5, 1043-1058 (2009). |
| PubChem Compound | 2797467 |
| Last Modified | Nov 11 2021 |
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